Cas no 109299-93-6 (2-Oxazolidinone, 3-[(2E)-1-oxo-3-phenyl-2-propenyl]-)

• Product Name: 2-Oxazolidinone, 3-[(2E)-1-oxo-3-phenyl-2-propenyl]-
• CAS No: 109299-93-6
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1187863
• PubChem ID: 677095
• Update Time: 2025-06-10

2-Oxazolidinone, 3-[(2E)-1-oxo-3-phenyl-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 3-[(2E)-1-oxo-3-phenyl-2-propenyl]-
• 3-((E)-3-phenyl-2-propenoyl)-1,3-oxazolidin-2-one
• 3-[(E)-3-phenylprop-2-enoyl]-1,3-oxazolidin-2-one
• 3-cinnamoyl-1,3-oxazolidin-2-one
• 3-Cinnamoyloxazolidin-2-one
• CS-0145142
• SCHEMBL1573072
• E81819
• 3-[(2E)-3-phenylprop-2-enoyl]-1,3-oxazolidin-2-one
• 109299-93-6

• Inchi： 1S/C12H11NO3/c14-11(13-8-9-16-12(13)15)7-6-10-4-2-1-3-5-10/h1-7H,8-9H2/b7-6+
• InChI Key： MZFIOCKXBSMAKY-VOTSOKGWSA-N
• SMILES： O1C(N(C(/C=C/C2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 2-Oxazolidinone, 3-[(2E)-1-oxo-3-phenyl-2-propenyl]-

Introduction to 2-Oxazolidinone, 3-[(2E)-1-oxo-3-phenyl-2-propenyl]- (CAS No. 109299-93-6)

2-Oxazolidinone, 3-[(2E)-1-oxo-3-phenyl-2-propenyl], identified by the chemical compound code CAS No. 109299-93-6, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxazolidinones, which are heterocyclic compounds featuring a five-membered ring containing two oxygen atoms and one nitrogen atom. The structural motif of oxazolidinones makes them versatile intermediates and pharmacophores in drug design, particularly in the development of antibiotics and antiviral agents.

The molecular structure of CAS No. 109299-93-6 incorporates a phenyl group and an α,β-unsaturated carbonyl moiety, which are critical for its reactivity and biological activity. The presence of the (2E)-1-oxo-3-phenyl-2-propenyl side chain introduces electrophilic and nucleophilic centers, enabling diverse chemical transformations. These features make the compound a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents with enhanced efficacy and reduced side effects.

In recent years, there has been growing interest in oxazolidinone derivatives due to their broad-spectrum antimicrobial properties. Studies have demonstrated that modifications in the substituents of oxazolidinones can significantly alter their pharmacokinetic profiles and target specificity. The CAS No. 109299-93-6 derivative has been explored in several preclinical studies as a potential candidate for treating resistant bacterial infections. Its ability to interfere with bacterial cell wall synthesis or protein synthesis makes it a promising candidate for further development.

The synthesis of CAS No. 109299-93-6 involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. The use of computational chemistry tools has also played a crucial role in optimizing reaction conditions and predicting molecular properties.

One of the most compelling aspects of CAS No. 109299-93-6 is its potential in drug discovery applications. Researchers have leveraged its structural features to design molecules with improved binding affinity to biological targets. For instance, computational modeling studies have highlighted its interaction with bacterial enzymes involved in metabolic pathways essential for survival. This insight has guided the development of novel derivatives with enhanced antimicrobial activity.

The pharmaceutical industry has shown considerable interest in exploring CAS No. 109299-93-6 for its therapeutic potential. Preclinical trials have indicated that this compound exhibits promising results in animal models of infection. Its mechanism of action appears to involve multiple pathways, making it less susceptible to resistance development compared to conventional antibiotics. Such findings have prompted further investigation into its clinical applicability.

Moreover, the versatility of CAS No. 109299-93-6 extends beyond antimicrobial applications. Its structural framework allows for modifications that could lead to compounds with anti-inflammatory, antiviral, or anticancer properties. Researchers are actively investigating its potential in these areas, leveraging its unique chemical characteristics to develop next-generation therapeutics.

The safety profile of CAS No. 109299-93-6 is another critical consideration in its development as a drug candidate. Toxicological studies have been conducted to assess its acute and chronic toxicity levels. Preliminary results suggest that the compound is well-tolerated at therapeutic doses, with minimal off-target effects. However, further studies are necessary to fully characterize its safety profile before human trials can commence.

In conclusion,CAS No. 109299-93-6, specifically 2-Oxazolidinone, 3-[ (2E)-1 -oxo -3 -phenyl -2 -propenyl ], represents a significant advancement in pharmaceutical chemistry and drug discovery. Its unique structural features and biological activity make it a promising candidate for treating various infections and diseases. As research continues to uncover new applications for this compound,CAS No .109299 -93 -6 is poised to play a pivotal role in the development of innovative therapies that address unmet medical needs.